Cas no 2279-96-1 (Butanediperoxoic acid)

• Product name: Butanediperoxoic acid
• CAS No: 2279-96-1
• MF: C₄H₆O₆
• MW: 150.08684
• CID: 266869
• PubChem ID: 75289

Butanediperoxoic acid Chemical and Physical Properties

Names and Identifiers

• Butanediperoxoic acid
• Diperoxysuccinic acid
• Peroxysuccinic acid
• 2279-96-1
• EINECS 218-911-9
• 6UW922Q3CE
• persuccinic acid
• SCHEMBL38893
• DTXSID30945470
• NS00048559
• persuccinate

• Inchi： InChI=1S/C4H6O6/c5-3(9-7)1-2-4(6)10-8/h7-8H,1-2H2
• InChI Key： ADKBGLXGTKOWIU-UHFFFAOYSA-N
• SMILES： OOC(CCC(OO)=O)=O

Computed Properties

• Exact Mass: 150.01638
• Monoisotopic Mass: 150.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1A^2
• XLogP3: -1.1

Experimental Properties

• Density: 1.554
• Boiling Point: 333.4°Cat760mmHg
• Flash Point: 149°C
• Refractive Index: 1.475 
• PSA: 93.06